N-(3-bromophenyl)-5-nitrothiophene-2-carboxamide

• IUPAC Name: N-(3-bromophenyl)-5-nitrothiophene-2-carboxamide
• InChI: InChI=1S/C11H7BrN2O3S/c12-7-2-1-3-8(6-7)13-11(15)9-4-5-10(18-9)14(16)17/h1-6H,(H,13,15)
• InChI Key: ZQGJRYDRIKOKHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)NC(=O)C2=CC=C(S2)[N+](=O)[O-]
• Molecular Formula: C11H7BrN2O3S
• Molecular Weight: 327.16 g/mol

Description

“N-(3-bromophenyl)-5-nitrothiophene-2-carboxamide” is a complex organic compound. It contains a bromophenyl group (a phenyl ring with a bromine substitution), a nitrothiophene group (a thiophene ring with a nitro group substitution), and a carboxamide group (a carbonyl group attached to an amine). These functional groups suggest that this compound could have interesting chemical properties and reactivity.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the thiophene ring, the introduction of the nitro group, the bromination of the phenyl ring, and finally the formation of the carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central thiophene ring. The exact structure would depend on the specific conditions under which the compound was synthesized.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the nitro group, the bromophenyl group, and the carboxamide group. Each of these functional groups can participate in different types of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its melting point, boiling point, solubility in different solvents, and its stability under various conditions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if this compound is intended to be used as a drug, its mechanism of action would involve interacting with biological molecules in the body.

Safety and Hazards

Like all chemicals, handling this compound would require appropriate safety precautions. This could include wearing protective clothing and working in a well-ventilated area. The specific hazards associated with this compound would depend on its physical and chemical properties.

Future Directions

The study and application of this compound could have potential in various fields, depending on its properties and reactivity. It could be of interest in the development of new pharmaceuticals, materials, or chemical reactions.